Cas no 180207-34-5 (2-[2-(Trifluoromethyl)-1,3-thiazol-4-yl]ethan-1-ol)

2-[2-(Trifluoromethyl)-1,3-thiazol-4-yl]ethan-1-ol is a fluorinated thiazole derivative characterized by its trifluoromethyl and hydroxyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxyl moiety allows for further functionalization. Its thiazole core contributes to bioactivity, making it valuable in the synthesis of biologically active molecules. The compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions, facilitating its use in diverse synthetic applications. Its structural features make it a promising candidate for drug discovery and material science.

2-[2-(Trifluoromethyl)-1,3-thiazol-4-yl]ethan-1-ol structure

180207-34-5 structure

Product Name:2-[2-(Trifluoromethyl)-1,3-thiazol-4-yl]ethan-1-ol

CAS No:180207-34-5

MF:C₆H₆F₃NOS

MW:197.178150653839

CID:5693408

PubChem ID:82112195

Update Time:2025-06-07

2-[2-(Trifluoromethyl)-1,3-thiazol-4-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- MAVONVUHBYPQPT-UHFFFAOYSA-N
- 4-Thiazoleethanol, 2-(trifluoromethyl)-
- 2-[2-(trifluoromethyl)-1,3-thiazol-4-yl]ethan-1-ol
- EN300-1637745
- 180207-34-5
- 2-[2-(Trifluoromethyl)-1,3-thiazol-4-yl]ethan-1-ol
- Inchi： 1S/C6H6F3NOS/c7-6(8,9)5-10-4(1-2-11)3-12-5/h3,11H,1-2H2
- InChI Key： MAVONVUHBYPQPT-UHFFFAOYSA-N
- SMILES： S1C=C(CCO)N=C1C(F)(F)F

Computed Properties

Exact Mass: 197.01221947g/mol
Monoisotopic Mass: 197.01221947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 61.4Å²

2-[2-(Trifluoromethyl)-1,3-thiazol-4-yl]ethan-1-ol Pricemore >>

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